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Compound of Interest

Compound Name: Tanax

Cat. No.: B1214061

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides information on the use of Tanax for the humane
euthanasia of animal models in a research setting. The administration of Tanax should only be
performed by trained and qualified personnel in accordance with institutional and national
animal welfare guidelines and regulations. All procedures must be approved by an Institutional
Animal Care and Use Committee (IACUC) or equivalent ethics committee.

Introduction

Tanax (T-61) is a non-barbiturate euthanasia solution used in veterinary medicine for the
humane termination of life in animals.[1][2] It is a combination of three active substances that
act synergistically to induce a rapid and painless death.[1][3] These application notes provide
detailed protocols and dosage information for the use of Tanax in various animal models
commonly used in research.

Composition and Mechanism of Action

Tanax is a solution containing three active ingredients: embutramide, mebezonium iodide, and
tetracaine hydrochloride.[1][2][3]

o Embutramide: A potent central nervous system depressant that induces a deep state of
narcosis and anesthesia, leading to respiratory arrest.[3]
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» Mebezonium lodide: A neuromuscular blocking agent that causes rapid paralysis of skeletal
and respiratory muscles.[2][3]

o Tetracaine Hydrochloride: A local anesthetic that prevents pain at the injection site.[2][3]

The combination of these three components ensures a rapid onset of action, leading to
unconsciousness, respiratory and cardiac arrest, and death.

Signaling Pathway and Mechanism of Action

The following diagram illustrates the synergistic mechanism of action of the components of
Tanax.
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Caption: Synergistic mechanism of action of Tanax components.

Dosage Guidelines

The correct dosage of Tanax is critical for ensuring a humane and effective euthanasia.
Dosages are typically calculated based on the animal's body weight. The following tables
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provide recommended dosages for common laboratory animal models.

Table 1: Tanax Dosage for Rodents

. . Recommended Administration
Animal Model Body Weight (g)
Dosage (mL/kg) Route
Intraperitoneal (IP) or
Mouse 20-30 0.1-0.2
Intravenous (1V)
Intraperitoneal (IP) or
Rat 200 - 500 0.2-0.3
Intravenous (1V)
) ) Intraperitoneal (IP) or
Guinea Pig 350 - 600 0.2-0.3 )
Intracardiac (IC)
Hamster 85 - 150 0.15-0.25 Intraperitoneal (IP)

Table 2: Tanax Dosage for Other Animal Models

. . Recommended Administration
Animal Model Body Weight (kg)
Dosage (mL/kg) Route
Rabbit 2-5 0.2-0.3 Intravenous (1V)
Cat 2-7 0.3-05 Intravenous (1V)
Dog 5-50 0.3-05 Intravenous (1V)

Note: These are general guidelines. The exact dosage may need to be adjusted based on the
specific animal and its health condition. Always confirm the absence of vital signs (e.g.,
heartbeat, respiration) before disposing of the animal.

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation and administration of
Tanax.

Preparation of Tanax Solution
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Gather Materials: Tanax solution, sterile syringes, and needles of the appropriate size for the
animal model.

Work Surface: Prepare a clean and disinfected work surface.

Withdraw Solution: Using a sterile syringe and needle, carefully withdraw the calculated
volume of Tanax from the vial.

Remove Air Bubbles: Hold the syringe with the needle pointing upwards and tap the syringe
to move any air bubbles to the top. Gently push the plunger to expel the air.

Administration of Tanax

The choice of administration route depends on the animal species, size, and the researcher's

technical skill. All injections should be performed with proper animal restraint to minimize stress

and ensure accurate delivery of the euthanasia agent.

Intravenous (1V) Injection (Recommended for most species when feasible)

Properly restrain the animal. For rodents, a mechanical restrainer may be used.

Identify a suitable vein (e.g., lateral tail vein in mice and rats, marginal ear vein in rabbits).

Disinfect the injection site with an alcohol wipe.

Insert the needle into the vein and confirm placement by observing a flash of blood in the
needle hub.

Inject the Tanax solution at a steady rate.

Intraperitoneal (IP) Injection (Common for small rodents)

Properly restrain the animal, exposing the abdomen.

Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to
prevent puncture of the bladder or cecum.

Aspirate to ensure that the needle has not entered a blood vessel or internal organ.
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« Inject the Tanax solution.

Experimental Workflow for Euthanasia

The following diagram outlines the general workflow for the humane euthanasia of a research
animal using Tanax.
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Caption: General workflow for Tanax administration.
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Safety and Ethical Considerations

o Personnel Safety: Tanax is a potent drug and should be handled with care. Avoid accidental
self-injection or exposure. In case of accidental exposure, seek immediate medical attention.

¢ Animal Welfare: The primary goal of euthanasia is to minimize pain and distress to the
animal. Proper handling and restraint techniques are essential.

o Confirmation of Death: It is imperative to confirm the death of the animal before disposal.
This can be done by checking for the absence of a heartbeat, respiration, and corneal reflex.
A secondary method of euthanasia (e.g., cervical dislocation in rodents) may be required by
some institutional guidelines.

» Regulatory Compliance: All procedures involving the euthanasia of research animals must
be in strict compliance with the guidelines set forth by the Institutional Animal Care and Use
Committee (IACUC) and other relevant regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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